1-benzyl-2-((4-fluorobenzyl)thio)-5-(4-methoxyphenyl)-1H-imidazole

• IUPAC Name: 1-benzyl-2-[(4-fluorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)imidazole
• InChI: InChI=1S/C24H21FN2OS/c1-28-22-13-9-20(10-14-22)23-15-26-24(27(23)16-18-5-3-2-4-6-18)29-17-19-7-11-21(25)12-8-19/h2-15H,16-17H2,1H3
• InChI Key: WABIXQDTTIIWKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2CC3=CC=CC=C3)SCC4=CC=C(C=C4)F
• Molecular Formula: C24H21FN2OS
• Molecular Weight: 404.5 g/mol

Description

1-benzyl-2-((4-fluorobenzyl)thio)-5-(4-methoxyphenyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has been widely researched for its potential applications in the field of medicine and pharmacology.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related imidazole derivatives and their structural analysis via spectroscopic methods and crystal structure analyses reveal their potential for developing new compounds with specified functions. Such structural elucidations are crucial for understanding the molecular interactions and designing compounds with improved properties (Banu et al., 2013).

Material Science Applications

• Imidazole derivatives have been investigated for their role in the preparation of blend membranes with sulfonated PEEK (s-PEEK), showing significant potential in proton-conducting applications for PEMFC operating at low relative humidity. This highlights the importance of the azole group (including imidazole) in modifying membrane microstructure, thermal properties, and water uptake, which are critical factors for the performance of fuel cells (Campagne et al., 2013).

Antimicrobial and Antioxidant Activities

• Studies on benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings have shown significant α-glucosidase inhibitory, antimicrobial, and antioxidant activities. Such compounds are essential for developing new pharmaceuticals with enhanced biological activities (Menteşe et al., 2015).

Catalysis and Chemical Reactions

• Imidazole derivatives have also been used as catalysts in the acceptorless dehydrogenation of alcohols to carboxylic acids, showcasing their utility in facilitating chemical transformations with potential applications in organic synthesis and industrial processes (Borah et al., 2020).

Non-Linear Optical (NLO) Materials

• The synthesis and characterization of benzimidazole derivatives have been explored for their potential as organic NLO materials. Such studies provide insights into the electronic properties, dipole moments, polarizability, and hyperpolarizability of these molecules, which are crucial for applications in NLO devices (Manikandan et al., 2019).